Cas no 89001-54-7 (Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester)

Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester is a versatile organic compound with significant synthetic applications. This compound exhibits high reactivity and selectivity, making it a valuable intermediate in the synthesis of various organic compounds. Its unique structural features provide stability and enhance its performance in chemical reactions, particularly in the pharmaceutical and agrochemical industries.

Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester structure

89001-54-7 structure

Product Name:Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester

CAS No:89001-54-7

MF:C₁₀H₁₀BrNO₄

MW:288.094702243805

CID:616635

PubChem ID:58066683

Update Time:2025-07-14

Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester
- ethyl 2-(bromomethyl)-4-nitrobenzoate
- Ethyl-2-(bromomethyl)-4-nitrobenzoate
- 2-bromomethyl-4-nitro-benzoic acid ethyl ester
- DTXSID20728734
- 89001-54-7
- TVUNJJJIGGBKHX-UHFFFAOYSA-N
- FT-0749430
- SCHEMBL429791
- Inchi： 1S/C10H10BrNO4/c1-2-16-10(13)9-4-3-8(12(14)15)5-7(9)6-11/h3-5H,2,6H2,1H3
- InChI Key： TVUNJJJIGGBKHX-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C=CC=1C(=O)OCC)[N+](=O)[O-]

Computed Properties

Exact Mass: 286.97932g/mol
Monoisotopic Mass: 286.97932g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 72.1Å²

Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015006095-250mg	Ethyl 2-bromomethyl-4-nitrobenzoate	89001-54-7	97%	250mg	$494.40	2023-08-31
Alichem	A015006095-500mg	Ethyl 2-bromomethyl-4-nitrobenzoate	89001-54-7	97%	500mg	$839.45	2023-08-31
Alichem	A015006095-1g	Ethyl 2-bromomethyl-4-nitrobenzoate	89001-54-7	97%	1g	$1519.80	2023-08-31